Cas no 1312935-07-1 (2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide)

• Product Name: 2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
• CAS No: 1312935-07-1
• MF: C₇H₆Cl₂N₂OS
• MW: 237.106338024139
• CID: 1090689
• PubChem ID: 72183149
• Update Time: 2025-05-28

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide
• 2,4-Dichloro-7,8-dihydro-6lambda~4~-thiopyrano[4,3-d]pyrimidin-6(5H)-one
• A906231
• DTXSID60858640
• 2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine6-oxide
• 1312935-07-1

• Inchi： 1S/C7H6Cl2N2OS/c8-6-4-3-13(12)2-1-5(4)10-7(9)11-6/h1-3H2
• InChI Key： QQNOTZOGGDXJEV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CCS(C2)=O)N=C(N=1)Cl

Computed Properties

• Exact Mass: 235.9577894g/mol
• Monoisotopic Mass: 235.9577894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1Ų

2,4-Dichloro-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine 6-oxide Security Information

• Storage Condition：Sealed in dry,2-8°C